Cas no 901241-64-3 (2-{5-(4-chlorophenyl)-2-(4-ethylphenyl)-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide)

• Product Name: 2-{5-(4-chlorophenyl)-2-(4-ethylphenyl)-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide
• CAS No: 901241-64-3
• MF: C₂₃H₂₆ClN₃O₂S
• MW: 443.989443302155
• CID: 5980978
• PubChem ID: 20852095
• Update Time: 2025-06-25

2-{5-(4-chlorophenyl)-2-(4-ethylphenyl)-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{5-(4-chlorophenyl)-2-(4-ethylphenyl)-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide
• 2-[[5-(4-chlorophenyl)-2-(4-ethylphenyl)-1H-imidazol-4-yl]sulfanyl]-N-(3-methoxypropyl)acetamide
• F3407-1025
• 901241-64-3
• 2-{[5-(4-CHLOROPHENYL)-2-(4-ETHYLPHENYL)-1H-IMIDAZOL-4-YL]SULFANYL}-N-(3-METHOXYPROPYL)ACETAMIDE
• 2-((5-(4-chlorophenyl)-2-(4-ethylphenyl)-1H-imidazol-4-yl)thio)-N-(3-methoxypropyl)acetamide
• AKOS001789224

• Inchi： 1S/C23H26ClN3O2S/c1-3-16-5-7-18(8-6-16)22-26-21(17-9-11-19(24)12-10-17)23(27-22)30-15-20(28)25-13-4-14-29-2/h5-12H,3-4,13-15H2,1-2H3,(H,25,28)(H,26,27)
• InChI Key： QUDRBKCZYJRTMI-UHFFFAOYSA-N
• SMILES： C(NCCCOC)(=O)CSC1=C(C2=CC=C(Cl)C=C2)NC(C2=CC=C(CC)C=C2)=N1

Computed Properties

• Exact Mass: 443.1434259g/mol
• Monoisotopic Mass: 443.1434259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 92.3Ų

Additional information on 2-{5-(4-chlorophenyl)-2-(4-ethylphenyl)-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide

Professional Introduction to Compound with CAS No. 901241-64-3 and Product Name: 2-{5-(4-chlorophenyl)-2-(4-ethylphenyl)-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide

Compound with the CAS number 901241-64-3 and the product name 2-{5-(4-chlorophenyl)-2-(4-ethylphenyl)-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a 5-(4-chlorophenyl)-2-(4-ethylphenyl)-1H-imidazol-4-ylsulfanyl moiety and an N-(3-methoxypropyl)acetamide side chain, endows it with unique chemical properties that make it a promising candidate for further exploration.

The imidazole ring is a key structural feature of this compound, known for its versatility in medicinal chemistry. Imidazole derivatives have been extensively studied for their biological activity, particularly in the context of antimicrobial, antiviral, and anti-inflammatory applications. The specific substitution pattern of the imidazole ring in this compound, combined with the chlorophenyl and ethylphenyl groups, contributes to its distinct pharmacological profile. Recent research has highlighted the importance of imidazole-based scaffolds in the development of novel therapeutic agents, emphasizing their role in modulating enzyme activity and receptor binding.

The sulfanyl group attached to the imidazole ring further enhances the compound's potential bioactivity. Sulfanyl-containing compounds are known to exhibit a wide range of biological effects, including antioxidant, anti-proliferative, and anti-inflammatory properties. The strategic placement of the sulfanyl group in this molecule likely influences its interaction with biological targets, making it a valuable asset in drug discovery efforts. Studies have demonstrated that sulfanyl-substituted imidazoles can exhibit significant inhibitory effects on various enzymes and receptors involved in disease pathways.

The acetamide side chain, characterized by its N-(3-methoxypropyl) moiety, adds another layer of complexity to the compound's structure. Acetamides are commonly found in pharmaceuticals due to their ability to enhance solubility and bioavailability. The methoxypropyl group introduces a polar region that can improve interactions with biological targets while maintaining overall lipophilicity. This balance is crucial for achieving optimal pharmacokinetic properties, ensuring that the compound can reach its target site effectively and maintain stability during metabolic processes.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging molecular modeling techniques, scientists can simulate the interactions between this compound and various biological targets, providing insights into its potential therapeutic effects. These computational studies have been instrumental in identifying lead compounds for further experimental validation. The integration of computational methods with traditional experimental approaches has accelerated the drug discovery process, making compounds like this one more accessible for clinical development.

In vitro studies have begun to unravel the pharmacological potential of this compound. Initial experiments have shown promising results in terms of inhibitory activity against certain enzymes and receptors relevant to human health conditions. The 5-(4-chlorophenyl)-2-(4-ethylphenyl)-1H-imidazol-4-ylsulfanyl core demonstrates particular interest as a scaffold for developing novel inhibitors targeting specific disease pathways. Researchers are exploring its efficacy in modulating inflammatory responses and preventing oxidative stress, which are key mechanisms underlying various chronic diseases.

The N-(3-methoxypropyl)acetamide moiety has also been observed to contribute significantly to the compound's overall bioactivity. Its ability to interact with biological targets while maintaining favorable pharmacokinetic properties makes it an attractive feature for drug design. Further optimization efforts are underway to enhance the potency and selectivity of this compound, ensuring that it can be developed into a viable therapeutic agent. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical applications.

The synthesis of this compound represents a testament to the progress made in synthetic organic chemistry over recent decades. The ability to construct such complex molecules with high precision has opened up new avenues for drug discovery. Advanced synthetic methodologies have allowed chemists to explore intricate molecular architectures, leading to the development of novel compounds with unique properties. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly valuable in constructing the imidazole core and other functional groups present in this molecule.

As research continues to evolve, so too do our methods for evaluating the potential of new compounds like this one. High-throughput screening technologies have enabled researchers to test thousands of compounds against various biological targets rapidly, identifying promising candidates for further study. These technologies have been complemented by advances in analytical chemistry, allowing for detailed characterization of molecular structures and interactions at an unprecedented level of detail.

The future prospects for this compound remain promising as scientists delve deeper into its pharmacological potential. Ongoing studies aim to elucidate its mechanism of action and explore its efficacy in preclinical models relevant to human diseases. Collaborative research initiatives involving multiple disciplines—chemistry, biology, pharmacology—are essential for maximizing the therapeutic impact of discoveries like this one.

In conclusion,2-{5-(4-chlorophenyl)-2-(4-ethylphenyl)-1H-imidazol-4-ylsulfanyl}-N-(3-methoxypropyl)acetamide (CAS No., 901241-64-3) stands as a significant contribution to pharmaceutical chemistry due to its complex molecular structure and promising bioactivity profile。 Its unique combination of functional groups positions it as a valuable candidate for further exploration in drug development。 As research progresses，this compound holds great potential for contributing novel therapeutic strategies across various medical conditions。